tert-butyl 3-(2-bromoethynyl)-3-fluoroazetidine-1-carboxylate
Overview
Description
Tert-butyl 3-(2-bromoethynyl)-3-fluoroazetidine-1-carboxylate, or TBFEFAC, is a compound of interest in the field of organic chemistry. It is a fluorinated azetidine derivative with a tert-butyl group attached at the 3-position, and a 2-bromoethynyl group attached at the 3-position. TBFEFAC has been studied for its potential applications in scientific research and its use in laboratory experiments.
Mechanism of Action
TBFEFAC has been studied for its mechanism of action. It is believed that TBFEFAC acts as a competitive inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. The inhibition of COX-2 by TBFEFAC is believed to be due to the formation of a covalent bond between the bromoethynyl group of TBFEFAC and the active site of the enzyme.
Biochemical and Physiological Effects
TBFEFAC has been studied for its biochemical and physiological effects. It has been found to inhibit the production of prostaglandins, which are involved in inflammation and pain. It has also been found to have anti-inflammatory and analgesic effects. In addition, TBFEFAC has been found to have antioxidant effects, which may be beneficial in reducing oxidative stress.
Advantages and Limitations for Lab Experiments
TBFEFAC has several advantages for use in laboratory experiments. It is relatively easy to synthesize and can be stored for extended periods of time. It is also relatively non-toxic, making it a safe choice for use in experiments. However, TBFEFAC has some limitations for use in laboratory experiments. It is not water-soluble and therefore must be used in organic solvents. It is also not very stable and may degrade over time.
Future Directions
There are several potential future directions for TBFEFAC. It could be further studied for its potential applications in drug discovery and development, as well as its potential use in other fields such as materials science. It could also be studied for its potential to be used as a fluorescent dye for labeling proteins and other molecules. Additionally, TBFEFAC could be further studied for its potential to be used as a building block for the synthesis of other biologically active compounds. Finally, TBFEFAC could be further studied for its potential to be used as a therapeutic agent for the treatment of inflammation and pain.
Synthesis Methods
TBFEFAC is synthesized through a two-step process. The first step involves the reaction of tert-butyl bromide with ethynyl bromide in the presence of a base such as potassium tert-butoxide, and the second step involves the reaction of the resulting tert-butyl 2-bromoethynyl carboxylate with 3-fluoroazetidine in the presence of an acid such as trifluoroacetic acid. This two-step process results in the formation of TBFEFAC.
Scientific Research Applications
TBFEFAC has been studied for its potential applications in scientific research. It has been used as a building block for the synthesis of biologically active compounds, such as inhibitors of the enzyme cyclooxygenase-2 (COX-2). It has also been used in the synthesis of fluorescent dyes, which can be used to label proteins and other molecules.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-(2-bromoethynyl)-3-fluoroazetidine-1-carboxylate involves the reaction of tert-butyl 3-fluoroazetidine-1-carboxylate with 2-bromoethynyl magnesium bromide followed by quenching with acid.", "Starting Materials": [ "tert-butyl 3-fluoroazetidine-1-carboxylate", "2-bromoethyne", "magnesium", "bromine", "diethyl ether", "hydrochloric acid" ], "Reaction": [ "Prepare 2-bromoethynyl magnesium bromide by reacting 2-bromoethyne with magnesium in diethyl ether.", "Add tert-butyl 3-fluoroazetidine-1-carboxylate to the reaction mixture of 2-bromoethynyl magnesium bromide in diethyl ether.", "Stir the reaction mixture at room temperature for several hours.", "Quench the reaction with hydrochloric acid.", "Extract the product with ethyl acetate.", "Dry the organic layer with anhydrous sodium sulfate.", "Concentrate the product under reduced pressure.", "Purify the product by column chromatography." ] } | |
CAS RN |
2088510-74-9 |
Product Name |
tert-butyl 3-(2-bromoethynyl)-3-fluoroazetidine-1-carboxylate |
Molecular Formula |
C10H13BrFNO2 |
Molecular Weight |
278.1 |
Purity |
95 |
Origin of Product |
United States |
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